Cas no 131180-63-7 (2-Pyrrolidinemethanol, a,a-bis(3,5-dimethylphenyl)-, (2S)-)

• Product Name: 2-Pyrrolidinemethanol, a,a-bis(3,5-dimethylphenyl)-, (2S)-
• CAS No: 131180-63-7
• MF: C₂₁H₂₇NO
• MW: 309.445185899735
• CID: 102397
• PubChem ID: 329760383
• Update Time: 2025-04-18

2-Pyrrolidinemethanol, a,a-bis(3,5-dimethylphenyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanol, a,a-bis(3,5-dimethylphenyl)-, (2S)-
• (S)-α,α-Bis(3,5-dimethylphenyl)-2-pyrrolidinemethanol
• bis(3,5-dimethylphenyl)-[(2S)-pyrrolidin-2-yl]methanol
• Α,Α-BIS-(3,5-DIMETHYLPHENYL)-L-PROLINOL
• (S)-Bis(3,5-dimethylphenyl)(pyrrolidin-2-yl)methanol
• (S)-(-)-2-[Bis(3,5-dimethylphenyl)hydroxymethyl]pyrrolidine
• (S)-alpha,alpha-Bis(3,5-dimethylphenyl)-2-pyrrolidinemethanol
• AKOS025294290
• CS-0085703
• Bis(3,5-dimethylphenyl)[(2S)-pyrrolidin-2-yl]methanol
• 131180-63-7
• DTXSID50469527
• J-005954
• DS-13444
• (S)-alpha,alpha-Bis(3,5-dimethylphenyl)-2-pyrrolidinemethanol, >=99% (HPLC)
• 2-Pyrrolidinemethanol, alpha,alpha-bis(3,5-dimethylphenyl)-, (2S)-
• (S)- alpha , alpha -Bis(3,5-dimethylphenyl)-2-pyrrolidinemethanol
• SCHEMBL9231480
• bis(3,5-dimethylphenyl)((2S)-pyrrolidin-2-yl)methanol

• MDL： MFCD10566962
• Inchi： 1S/C21H27NO/c1-14-8-15(2)11-18(10-14)21(23,20-6-5-7-22-20)19-12-16(3)9-17(4)13-19/h8-13,20,22-23H,5-7H2,1-4H3/t20-/m0/s1
• InChI Key： MXIOBZPVLNQGIU-FQEVSTJZSA-N
• SMILES： OC(C1C=C(C)C=C(C)C=1)(C1C=C(C)C=C(C)C=1)[C@@H]1CCCN1

Computed Properties

• Exact Mass: 309.20941
• Monoisotopic Mass: 309.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: 98-101 °C
• Boiling Point: 488.2±35.0 °C at 760 mmHg
• Flash Point: 122.6±16.5 °C
• PSA: 32.26
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-Pyrrolidinemethanol, a,a-bis(3,5-dimethylphenyl)-, (2S)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R22-50/53
• Safety Term：S60-61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Catalysts and Inorganic Chemicals Catalysts